5-[(3-Methyl-6-oxo-7,8,9,10-tetrahydrobenzo[c][1]benzopyran-1-yl)oxymethyl]-2-furancarboxylic acid methyl ester

• Molecular Formula: C21H20O6
• Molecular Weight: 368.4 g/mol
• IUPAC Name: methyl 5-[(3-methyl-6-oxo-7,8,9,10-tetrahydrobenzo[c]chromen-1-yl)oxymethyl]furan-2-carboxylate
• InChI: InChI=1S/C21H20O6/c1-12-9-17(25-11-13-7-8-16(26-13)21(23)24-2)19-14-5-3-4-6-15(14)20(22)27-18(19)10-12/h7-10H,3-6,11H2,1-2H3
• InChI Key: MKKXFJVEZIBZJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C3=C(CCCC3)C(=O)O2)C(=C1)OCC4=CC=C(O4)C(=O)OC

Description

5-[(3-methyl-6-oxo-7,8,9,10-tetrahydrobenzo[c][1]benzopyran-1-yl)oxymethyl]-2-furancarboxylic acid methyl ester is a member of coumarins.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound has been involved in synthetic studies focusing on its preparation and chemical behavior. For instance, it has been synthesized through various chemical reactions, demonstrating its potential in organic synthesis and medicinal chemistry. The processes involved often include key reactions like chromenylation, alkylation, and esterification, indicating its reactivity and utility in forming complex molecular structures (Henry & Jacobs, 2001).

Role in Biological Studies

• The compound has been used in studies exploring its biological activity, particularly in the context of diuretic studies and antimicrobial activity. This indicates its potential application in the development of therapeutic agents. Research into its natriuretic activities in animal models has provided insights into its pharmacological properties (Ohsugi et al., 1989).

Phototransformation Studies

• The compound has been a subject in phototransformation studies, which investigate the effects of light on chemical substances. Such studies are crucial in understanding the stability and behavior of compounds under various environmental conditions (Gupta et al., 1995).

Applications in the Synthesis of Other Compounds

• It has been used as a precursor or intermediate in the synthesis of a wide range of other compounds. This versatility underscores its importance in the field of organic chemistry and drug development (Prokopenko et al., 2010).

Potential in Pharmacological Research

• The compound has shown promise in pharmacological research, being investigated for its potential in drug development. This includes studies on its efficacy, mechanism of action, and possible therapeutic applications in treating various diseases (Kletskov et al., 2018).

Germination Inhibitory Properties

• Research has also explored its germination inhibitory properties, making it a candidate for studies in agriculture and plant biology. This aspect is significant for understanding its effects on plant growth and development (Oh et al., 2002).